Cas no 34684-21-4 (Benzoyl chloride, 2-(chlorosulfonyl)-)
34684-21-4 structure
Product Name:Benzoyl chloride, 2-(chlorosulfonyl)-
CAS No:34684-21-4
MF:C7H4Cl2O3S
MW:239.075859069824
CID:1464806
PubChem ID:641343
Update Time:2025-04-20
Benzoyl chloride, 2-(chlorosulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 2-(chlorosulfonyl)-
- o-chlorocarbonyl benzenesulfonyl-chloride
- 2-(chlorosulfonyl)benzoyl chloride
- 2-chlorosulfonylbenzoyl chloride
- 2-chlorosulfonyl-benzoyl chloride
- 2-chlorosulphonyl-benzoyl chloride
- 2-Chlorsulfonyl-benzoylchlorid
- chlorosulfonylbenzoylchloride
- o-chlorosulfonylbenzoylchloride
- 2-chlorosulfonylben-zoyl chloride
- FQVVJFIHGLIEBJ-UHFFFAOYSA-N
- SCHEMBL3645882
- 34684-21-4
- InChI=1/C7H4Cl2O3S/c8-7(10)5-3-1-2-4-6(5)13(9,11)12/h1-4
- DB-356036
- AKOS006333629
-
- Inchi: 1S/C7H4Cl2O3S/c8-7(10)5-3-1-2-4-6(5)13(9,11)12/h1-4H
- InChI Key: FQVVJFIHGLIEBJ-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC=CC=1C(=O)Cl)(=O)=O
Computed Properties
- Exact Mass: 237.92600
- Monoisotopic Mass: 237.9258205g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 59.6Ų
Experimental Properties
- PSA: 59.59000
- LogP: 3.07390
Benzoyl chloride, 2-(chlorosulfonyl)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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